4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid

• IUPAC Name: 4-(4-methylphenyl)-3-pyrrol-1-ylthiophene-2-carboxylic acid
• InChI: InChI=1S/C16H13NO2S/c1-11-4-6-12(7-5-11)13-10-20-15(16(18)19)14(13)17-8-2-3-9-17/h2-10H,1H3,(H,18,19)
• InChI Key: XLZCFFIHBLSZQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=C2N3C=CC=C3)C(=O)O
• Molecular Formula: C16H13NO2S
• Molecular Weight: 283.3 g/mol

Description

4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid, also known as MPTC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPTC belongs to the class of thiophene carboxylic acids, which are known for their anti-inflammatory, anti-cancer, and anti-microbial properties.

Scientific Research Applications

Electrochromic Materials

The compound has been utilized in the synthesis of soluble conducting polymers, notably in the development of electrochromic devices. These devices are characterized by their ability to change color when a certain voltage is applied, a property that has broad applications ranging from smart windows to display technologies. The polymers synthesized exhibited a promising switching ability, indicating their suitability for use in electrochromic devices (Variş et al., 2006).

Antibacterial and Antifungal Activities

Derivatives of the compound have shown potential in antimicrobial applications. The synthesis of certain derivatives has led to compounds with notable antibacterial and antifungal activities, suggesting the potential for these compounds to serve as a basis for developing new antimicrobial agents. This has implications for medical treatments and the development of sanitary materials (N. Patel & M. D. Patel, 2017).

Bioactive Heterocycles Synthesis

The compound has been part of synthetic routes leading to bioactive heterocycles, showcasing its versatility in organic synthesis. These heterocycles have applications in the pharmaceutical industry, particularly in the development of drugs with various therapeutic activities (Kostenko et al., 2015).

Material Science

Its derivatives have been studied for their electronic and structural properties, providing insights into their application in material science. This includes studies on the electron impact and chemical ionization mass spectra of alkyl derivatives, shedding light on their stability and decomposition pathways (Klyba et al., 2019).